methyl 2-{2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamido}benzoate

• IUPAC Name: methyl 2-[[2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C23H19N3O4S/c1-14-7-9-15(10-8-14)17-12-31-21-20(17)24-13-26(22(21)28)11-19(27)25-18-6-4-3-5-16(18)23(29)30-2/h3-10,12-13H,11H2,1-2H3,(H,25,27)
• InChI Key: KEXCGVJISMXOMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC3=C2N=CN(C3=O)CC(=O)NC4=CC=CC=C4C(=O)OC
• Molecular Formula: C23H19N3O4S
• Molecular Weight: 433.5 g/mol

Description

The compound is a derivative of pyridopyrimidine, which is a class of compounds that have shown therapeutic interest. The pyridopyrimidine moiety is present in relevant drugs and has been studied in the development of new therapies.

Synthesis Analysis

The synthesis of pyridopyrimidine derivatives involves cyclization of 3-amino-thiophene-2-carboxylate derivatives using a one-carbon source reagent such as formic acid, triethyl orthoformate, or dimethylformamide dimethylacetal. Alternatively, the synthesis can be achieved by heating 3-amino-thiophene-2-carboxamides either with triethyl orthoformate or formic acid. One of the synthetic strategies that offered a direct route to the key ureido intermediates was based on the reaction of thiophene derivatives with isocyanates.

Molecular Structure Analysis

The molecular structure of the compound is based on structures generated from information available in ECHA’s databases. The structure is also available as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

The most common synthetic methods of thieno [3,2-d]pyrimidin-4-ones, involved cyclization of 3-amino-thiophene-2-carboxylate derivatives using a one-carbon source reagent. Alternatively, the synthesis of thienopyrimidine-4-one derivatives can be achieved by heating 3-amino-thiophene-2-carboxamides either with triethyl orthoformate or formic acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound include a refractive index of n20/D 1.548 (lit.), a boiling point of 106-110°C/16mmHg (lit.), and a density of 1.151g/mL at 25°C (lit.).

Safety and Hazards

The compound may be considered hazardous. It is recommended to use personal protective equipment such as dust mask type N95 (US), Eyeshields, Gloves when handling the compound.

Future Directions

Pyridopyrimidines and other N-heterocycles are of great interest due to their biological potential. The pyridopyrimidine moiety is present in relevant drugs and, in recent years, it has been studied in the development of new therapies. This suggests that there is potential for future research and development in this area.

Mechanism of Action

Target of Action

Compounds with similar structures have been found to targetFtsZ , a key functional protein in bacterial cell division . This protein is considered a potential target for the development of novel antibacterial agents .

Mode of Action

Based on the structure and the known targets of similar compounds, it can be inferred that this compound may interact with its target protein, potentially inhibiting its function and leading to an antimicrobial effect .

Biochemical Pathways

Given the potential target of ftsz, it can be inferred that this compound may interfere with bacterial cell division, thereby inhibiting bacterial growth .

Result of Action

Based on the potential target of ftsz, it can be inferred that this compound may inhibit bacterial cell division, leading to an antimicrobial effect .